Cas no 85578-47-8 (2-chloro-1-nitro-4-(trifluoromethoxy)benzene)

2-Chloro-1-nitro-4-(trifluoromethoxy)benzene is a halogenated nitroaromatic compound featuring a trifluoromethoxy substituent, which enhances its electron-withdrawing properties and chemical stability. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals, where its nitro and chloro groups facilitate further functionalization. The trifluoromethoxy moiety contributes to increased lipophilicity, improving bioavailability in active compounds. Its robust stability under various reaction conditions allows for versatile applications in cross-coupling, reduction, and nucleophilic substitution reactions. The compound's well-defined reactivity profile and purity make it suitable for precision synthesis in research and industrial settings. Proper handling is required due to its potential sensitivity to heat and shock.

2-chloro-1-nitro-4-(trifluoromethoxy)benzene structure

85578-47-8 structure

Product Name:2-chloro-1-nitro-4-(trifluoromethoxy)benzene

CAS No:85578-47-8

MF:C₇H₃ClF₃NO₃

MW:241.551831483841

MDL:MFCD13194448

CID:1839317

PubChem ID:10421828

Update Time:2025-10-28

2-chloro-1-nitro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-1-nitro-4-(trifluoromethoxy)benzene
- 2-CHLORO-4-(TRIFLUOROMETHOXY)NITROBENZENE
- KUVUJRJQWFVOMY-UHFFFAOYSA-N
- MFCD13194448
- DTXSID40439658
- AKOS024262547
- 85578-47-8
- AS-46003
- CS-0087894
- CL8233
- SCHEMBL998214
- 2-CHLORO-4-TRIFLUOROMETHOXYNITROBENZENE
- 2-chloro-1-nitro-4-(trifluoromethoxy)benzene
- MDL： MFCD13194448
- Inchi： 1S/C7H3ClF3NO3/c8-5-3-4(15-7(9,10)11)1-2-6(5)12(13)14/h1-3H
- InChI Key： KUVUJRJQWFVOMY-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

Exact Mass: 240.9753551g/mol
Monoisotopic Mass: 240.9753551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 55Å²

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